3-hydroxy-1,4-diphenyl-1H-pyrrole-2,5-dione

• CAS No.: 5347-00-2
• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 3-hydroxy-1,4-diphenylpyrrole-2,5-dione
• InChI: InChI=1S/C16H11NO3/c18-14-13(11-7-3-1-4-8-11)15(19)17(16(14)20)12-9-5-2-6-10-12/h1-10,18H
• InChI Key: KWKYBLCJMHWKJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)N(C2=O)C3=CC=CC=C3)O

Description

3-hydroxy-1,4-diphenyl-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After the addition of anhydride THF (20 ml) to compound 5a (1.55 g, 7.34 mmol), the temperature was adjusted to 0° C. Diethyloxalate (1.45 g, 9.50 mmol) and potassium t-butoxide (1.35 g, 11.9 mmol) were added thereto and the agitation for 3 hours was carried out. After the identification of the reaction progress with TLC, the solution was poured into the distilled water and acidified with 1N HCL aqueous solution. Three times extractions were carried out with EA and three times washings were carried out with brine. Water was removed by using Na2SO4, solvents were removed and then, the suspension was carried out by HX.